Cas no 2411218-97-6 (N-[(2-Chloropyridin-3-yl)methyl]-N-[3-(dimethylamino)-2,2-dimethylpropyl]prop-2-enamide)

• Product Name: N-[(2-Chloropyridin-3-yl)methyl]-N-[3-(dimethylamino)-2,2-dimethylpropyl]prop-2-enamide
• CAS No: 2411218-97-6
• MF: C₁₆H₂₄ClN₃O
• MW: 309.8342628479
• CID: 5683211
• PubChem ID: 154879719
• Update Time: 2025-05-30

N-[(2-Chloropyridin-3-yl)methyl]-N-[3-(dimethylamino)-2,2-dimethylpropyl]prop-2-enamide Chemical and Physical Properties

Names and Identifiers

• N-[(2-Chloropyridin-3-yl)methyl]-N-[3-(dimethylamino)-2,2-dimethylpropyl]prop-2-enamide
• Z4323324195
• EN300-26579885
• 2411218-97-6

• Inchi： 1S/C16H24ClN3O/c1-6-14(21)20(12-16(2,3)11-19(4)5)10-13-8-7-9-18-15(13)17/h6-9H,1,10-12H2,2-5H3
• InChI Key： GYFBACUDBACIJV-UHFFFAOYSA-N
• SMILES： ClC1C(=CC=CN=1)CN(C(C=C)=O)CC(C)(C)CN(C)C

Computed Properties

• Exact Mass: 309.1607901g/mol
• Monoisotopic Mass: 309.1607901g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 21
• Rotatable Bond Count: 7
• Complexity: 357
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 36.4Ų

Additional information on N-[(2-Chloropyridin-3-yl)methyl]-N-[3-(dimethylamino)-2,2-dimethylpropyl]prop-2-enamide

N-[(2-Chloropyridin-3-yl)methyl]-N-[3-(dimethylamino)-2,2-dimethylpropyl]prop-2-enamide: A Comprehensive Overview

N-[(2-Chloropyridin-3-yl)methyl]-N-[3-(dimethylamino)-2,2-dimethylpropyl]prop-2-enamide, commonly referred to by its CAS number cas 2411218-97-6, is a complex organic compound with significant applications in various fields of chemistry and materials science. This compound has garnered attention due to its unique structural properties and potential uses in drug development, agrochemicals, and advanced materials. Recent studies have highlighted its role in enhancing the efficiency of chemical reactions and its compatibility with modern synthetic methodologies.

The molecular structure of N-[(2-Chloropyridin-3-yl)methyl]-N-[3-(dimethylamino)-2,2-dimethylpropyl]prop-2-enamide is characterized by a pyridine ring substituted with a chlorine atom at position 2 and a methyl group at position 3. This substitution pattern contributes to the compound's electronic properties, making it highly reactive in certain chemical environments. The presence of a dimethylamino group further enhances its versatility, enabling it to act as a catalyst or a stabilizing agent in various reactions.

Recent advancements in synthetic chemistry have led to the development of novel methods for synthesizing this compound. Researchers have explored the use of microwave-assisted synthesis and continuous flow reactors to improve yield and purity. These methods not only reduce production time but also minimize the environmental footprint, aligning with current trends toward sustainable chemical manufacturing.

In terms of applications, N-[(2-Chloropyridin-3-yl)methyl]-N-[3-(dimethylamino)-2,2-dimethylpropyl]prop-2-enamide has shown promise in the pharmaceutical industry as an intermediate in drug synthesis. Its ability to form stable amide bonds makes it an ideal candidate for constructing bioactive molecules with specific pharmacokinetic profiles. Additionally, its role as a catalyst in asymmetric synthesis has been explored, offering new avenues for producing chiral compounds with high enantioselectivity.

The compound's unique properties also extend to materials science, where it has been investigated for use in polymer stabilization and as a component in advanced coatings. Its ability to withstand harsh environmental conditions makes it suitable for applications in aerospace and marine industries.

Recent studies have further elucidated the environmental impact of N-(...)). Researchers have conducted life cycle assessments (LCAs) to evaluate its sustainability profile, focusing on energy consumption and waste generation during production. These findings underscore the importance of adopting green chemistry principles in its manufacturing process.

In conclusion, N-(...)) represents a versatile compound with diverse applications across multiple disciplines. Its continued exploration in both academic and industrial settings is expected to yield further innovations, solidifying its position as a key player in modern chemistry.